Cas no 26018-76-8 (4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid)

• Product Name: 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid
• CAS No: 26018-76-8
• MF: C₉H₇ClO₂S
• MW: 214.668680429459
• CID: 5165356
• Update Time: 2026-03-04

4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C9H7ClO2S/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-3,8H,4H2,(H,11,12)
• InChI Key： DEXIXUHOXHEGAO-UHFFFAOYSA-N
• SMILES： C12=CC=CC(Cl)=C1CC(C(O)=O)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid

4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid (CAS No. 26018-76-8): A Comprehensive Overview

4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid (CAS No. 26018-76-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid.

Chemical Properties and Structure

4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid is a chlorinated derivative of 2,3-dihydro-benzo[b]thiophene-2-carboxylic acid. The compound features a benzothiophene core with a carboxylic acid group attached to the 2-position and a chlorine atom at the 4-position of the benzene ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

The molecular formula of 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid is C₁₀H₉ClO₂S, with a molecular weight of approximately 230.7 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its melting point ranges from 155 to 157°C.

Synthesis Methods

The synthesis of 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the cyclization of an appropriate thiophenol derivative followed by carboxylation and chlorination steps.

A typical synthetic route begins with the preparation of 4-chlorothiophenol, which is then subjected to a cyclization reaction with an appropriate aldehyde or ketone to form the benzothiophene core. Subsequent carboxylation using carbon dioxide or other carboxylating agents yields the desired product. Alternatively, the compound can be synthesized via a palladium-catalyzed coupling reaction between a halogenated benzothiophene derivative and an appropriate carboxylic acid or ester.

Biological Activities and Applications

4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory and anti-cancer properties, making it a promising lead compound for drug development.

In anti-inflammatory studies, 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid has shown significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Cancer research has also revealed promising results with 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines by targeting mitochondria and disrupting cellular energy metabolism. Additionally, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy.

Recent Research Advancements

The field of medicinal chemistry continues to advance our understanding of 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid. Recent studies have focused on optimizing its pharmacological properties through structural modifications and derivatization. For instance, researchers have explored the introduction of additional functional groups or substituents to enhance its bioavailability and reduce toxicity.

In one notable study published in the Journal of Medicinal Chemistry, scientists developed a series of derivatives by modifying the carboxylic acid group with various esters and amides. These derivatives exhibited improved solubility and stability compared to the parent compound while maintaining or even enhancing their biological activities.

Another area of active research involves the use of computational methods to predict the binding modes and interactions of 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid with target proteins. Molecular docking studies have provided valuable insights into the molecular mechanisms underlying its biological effects, guiding the rational design of more potent analogs.

FUTURE PERSPECTIVES AND CONCLUSIONS

The versatility and potential of 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid make it an exciting molecule for further exploration in both academic research and industrial applications. Ongoing efforts aim to refine its synthesis methods for large-scale production and to develop novel derivatives with enhanced therapeutic profiles.

In conclusion, 4-Chloro-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid (CAS No. 26018-76-8) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Continued research will undoubtedly uncover new applications and optimize its use in various fields.